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Compound of Interest

Compound Name: disodium,oxalate

Cat. No.: B12395303

For researchers, scientists, and professionals in drug development, the precise concentration
of oxidizing agents is paramount for accurate and reproducible experimental results. This guide
provides an objective comparison of two common primary standards, disodium oxalate and
potassium dichromate, used for the standardization of oxidizing agents like potassium
permanganate (KMnQOa).

The selection of an appropriate primary standard is a critical step in volumetric analysis. An
ideal primary standard should be a stable, non-hygroscopic solid of high purity with a known
chemical formula and a high molar mass to minimize weighing errors. Both disodium oxalate
(Na2C204) and potassium dichromate (K2Cr207) have been historically used for this purpose,
each presenting a unique set of advantages and disadvantages.

Quantitative Comparison of Properties

To facilitate a direct comparison, the key properties of disodium oxalate and potassium
dichromate are summarized in the table below.
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Property

Disodium Oxalate
(Na2C204)

Potassium Dichromate
(K2Cr207)

Molar Mass ( g/mol )

134.00

294.18

High purity available

High purity available (>99.9%)

Purity
(>99.95%) [1]
Hygroscopicity Non-hygroscopic[2] Non-hygroscopic[3]
N Stable under normal laboratory  Stable under normal laboratory
Stability

conditions.[2][4]

conditions.[1]

Solubility in Water

Soluble

Soluble

Reaction with KMnOa

5Naz2C204 + 2KMnO4 +
8H2S04 - 2MnSO4 + 10CO2
+ 8H20 + 5Na2S04 + K2S04[5]

[6]7]

Indirectly used; typically
standardizes a ferrous solution
which is then titrated with
KMnOa.

Toxicity

Toxic upon ingestion.[2]

Highly toxic and carcinogenic.

[381el

Indicator

Self-indicating with KMnOa
(persistent pink color)[7][10]

Requires an external indicator
(e.g., sodium diphenylamine
sulfonate).[11]

Experimental Protocols

The methodologies for standardizing a potassium permanganate solution with each primary
standard are detailed below.

Standardization of Potassium Permanganate with
Disodium Oxalate

This procedure relies on the direct titration of a known weight of disodium oxalate with the
potassium permanganate solution to be standardized.

Protocol:
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Preparation of the Primary Standard: Accurately weigh approximately 0.25-0.30 g of dried (at
105-110°C) primary standard grade disodium oxalate and transfer it to a 250 mL Erlenmeyer
flask.[6][7]

Dissolution: Add approximately 100 mL of distilled water and 60 mL of 1M sulfuric acid to the
flask to dissolve the sodium oxalate.[6]

Heating: Gently heat the solution to 60-80°C to ensure the reaction proceeds at a reasonable
rate.[6][7] The reaction between oxalate and permanganate is slow at room temperature but
is catalyzed by the Mn2* ions produced during the reaction.[6]

Titration: Titrate the hot solution with the potassium permanganate solution from a burette.
Add the permanganate solution dropwise, allowing the pink color to disappear before adding
the next drop.[6]

Endpoint Determination: The endpoint is reached when a faint, persistent pink color remains
for at least 30 seconds, indicating a slight excess of permanganate.[6][7]

Calculation: The molarity of the KMnOa solution can be calculated from the mass of the
disodium oxalate, the volume of KMnOa solution used, and the stoichiometry of the reaction
(2 moles of KMnOa react with 5 moles of Na2C204).[5][6]

Standardization of an Oxidizing Agent using Potassium
Dichromate

Potassium dichromate is a strong oxidizing agent itself and is not typically used to directly
standardize another oxidizing agent like KMnOa. Instead, it is often used to standardize a
reducing agent solution, such as ferrous ammonium sulfate (Mohr's salt), which can then be
used to standardize the oxidizing agent.

Protocol (for standardizing a ferrous solution):

o Preparation of the Primary Standard: Accurately weigh a precise amount of dried primary
standard grade potassium dichromate and dissolve it in a known volume of distilled water to
prepare a standard solution of known concentration.[11]
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e Preparation of the Analyte: Pipette a known volume of the ferrous ion solution to be
standardized into an Erlenmeyer flask.

 Acidification and Indicator: Add a suitable volume of dilute sulfuric acid and a few drops of a
redox indicator, such as sodium diphenylamine sulfonate.[11]

« Titration: Titrate the ferrous solution with the standard potassium dichromate solution. The
endpoint is indicated by a sharp color change of the indicator (e.g., from colorless to violet).
[11]

 Calculation: The concentration of the ferrous solution can be calculated from the volume and
concentration of the potassium dichromate solution used and the stoichiometry of the
reaction (1 mole of Cr2072- reacts with 6 moles of Fe?*).[11]

Logical Workflow for Standardization

The following diagram illustrates the logical steps involved in the standardization process for
both disodium oxalate and potassium dichromate.
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Figure 1. Logical workflow for the standardization of an oxidizing agent.

Concluding Remarks

Both disodium oxalate and potassium dichromate can serve as excellent primary standards for
redox titrations. The choice between them often depends on the specific application, safety
considerations, and the desired reaction pathway.

Disodium oxalate offers a direct, self-indicating titration with potassium permanganate, which
simplifies the procedure. Its primary drawback is the need for heating to ensure a timely
reaction.

Potassium dichromate, while being a powerful and stable primary standard, presents a
significant health hazard due to its carcinogenicity.[3][8][9] Its use often involves an indirect
standardization method.

For many routine applications, the directness and lower toxicity of disodium oxalate make it a
more favorable choice for the standardization of potassium permanganate. However, when the
highest accuracy is required and appropriate safety measures are in place, potassium
dichromate remains a viable, albeit more hazardous, option. Researchers should carefully
weigh these factors when selecting a primary standard for their analytical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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